Cas no 1533016-36-2 (1-(3-ethylthiophen-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(3-ethylthiophen-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 1533016-36-2
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 6289825
• PubChem ID: 96865476
• Update Time: 2025-10-23

1-(3-ethylthiophen-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethylthiophen-2-yl)cyclobutane-1-carboxylic acid
• 1533016-36-2
• EN300-1730916

• Inchi： 1S/C11H14O2S/c1-2-8-4-7-14-9(8)11(10(12)13)5-3-6-11/h4,7H,2-3,5-6H2,1H3,(H,12,13)
• InChI Key： GUSYJUZZLSKWEU-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 210.07145086g/mol
• Monoisotopic Mass: 210.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Additional information on 1-(3-ethylthiophen-2-yl)cyclobutane-1-carboxylic acid

Introduction to 1-(3-Ethylthiophen-2-yl)cyclobutane-1-carboxylic Acid (CAS No. 1533016-36-2)

1-(3-Ethylthiophen-2-yl)cyclobutane-1-carboxylic acid (CAS No. 1533016-36-2) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promising potential in various applications, including pharmaceuticals and advanced materials. This introduction aims to provide a comprehensive overview of the compound, its synthesis, properties, and recent research advancements.

The chemical structure of 1-(3-Ethylthiophen-2-yl)cyclobutane-1-carboxylic acid consists of a cyclobutane ring substituted with a carboxylic acid group and a 3-ethylthiophene moiety. The presence of the thiophene ring imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical and biological studies.

In terms of synthesis, 1-(3-Ethylthiophen-2-yl)cyclobutane-1-carboxylic acid can be prepared through a multi-step process involving the coupling of a cyclobutane derivative with a 3-ethylthiophene precursor. Recent advancements in catalytic methods have significantly improved the efficiency and yield of this synthesis, making it more accessible for large-scale production.

The physical properties of 1-(3-Ethylthiophen-2-yl)cyclobutane-1-carboxylic acid include its melting point, solubility, and stability under various conditions. These properties are crucial for understanding its behavior in different environments and for optimizing its use in various applications. For instance, the compound's solubility in polar solvents such as DMSO and DMF makes it suitable for use in solution-based processes.

In the realm of medicinal chemistry, 1-(3-Ethylthiophen-2-yl)cyclobutane-1-carboxylic acid has been investigated for its potential therapeutic applications. Recent studies have explored its activity against various biological targets, including enzymes and receptors. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways, which could have implications for the treatment of metabolic disorders.

Beyond its medicinal applications, 1-(3-Ethylthiophen-2-yl)cyclobutane-1-carboxylic acid has also shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic (OPV) devices. The ability to fine-tune the electronic properties through structural modifications opens up new possibilities for designing advanced materials with tailored performance characteristics.

The environmental impact of 1-(3-Ethylthiophen-2-yl)cyclobutane-1-carboxylic acid is another important consideration. Recent studies have focused on assessing its biodegradability and toxicity to ensure that it can be used safely in industrial and pharmaceutical applications. Preliminary results suggest that the compound exhibits low toxicity and good biodegradability, making it an environmentally friendly option.

In conclusion, 1-(3-Ethylthiophen-2-yl)cyclobutane-1-carboxylic acid (CAS No. 1533016-36-2) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play a significant role in advancing various scientific fields.